2-(2,4-dichlorophenyl)-N-4-pyridinylacetamide

• IUPAC Name: 2-(2,4-dichlorophenyl)-N-pyridin-4-ylacetamide
• InChI: InChI=1S/C13H10Cl2N2O/c14-10-2-1-9(12(15)8-10)7-13(18)17-11-3-5-16-6-4-11/h1-6,8H,7H2,(H,16,17,18)
• InChI Key: YLCFGBYVOJNRHI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)CC(=O)NC2=CC=NC=C2
• Molecular Formula: C13H10Cl2N2O
• Molecular Weight: 281.13 g/mol
• Solubility: 31 [ug/mL] (The mean of the results at pH 7.4)

Description

2-(2,4-dichlorophenyl)-N-4-pyridinylacetamide, commonly known as DPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. DPA is a pyridine derivative that possesses a unique chemical structure with two chloro-substituted phenyl rings and a pyridine ring attached to an acetamide group.

Mechanism of Action

DPA acts as a positive allosteric modulator of nicotinic acetylcholine receptors, which are involved in various physiological processes, including learning and memory, attention, and mood regulation. DPA enhances the activity of these receptors by binding to a specific site on the receptor, thereby increasing the binding affinity of acetylcholine and promoting the opening of the ion channel.
Biochemical and Physiological Effects:
DPA has been shown to have various biochemical and physiological effects, including improving cognitive function, reducing inflammation, and promoting neuroprotection. DPA has also been shown to have potential anti-cancer properties by inhibiting the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of using DPA in lab experiments is its ability to selectively modulate nicotinic acetylcholine receptors, which allows for the study of specific physiological processes that are regulated by these receptors. However, one of the limitations of using DPA is its potential toxicity and adverse effects on other physiological processes, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on DPA, including investigating its potential as a therapeutic agent for various diseases, identifying the molecular mechanisms underlying its effects on nicotinic acetylcholine receptors, and developing more selective and potent modulators of these receptors. Additionally, further studies are needed to determine the safety and efficacy of DPA in human clinical trials.

Scientific Research Applications

DPA has been extensively studied for its potential applications in various scientific fields. In medicinal chemistry, DPA has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In pharmacology, DPA has been used as a tool to study the role of nicotinic acetylcholine receptors in the brain and their involvement in various physiological processes.